Cas no 85288-78-4 (Benzoyl fluoride, 4-[(trifluoromethyl)thio]-)

• Product Name: Benzoyl fluoride, 4-[(trifluoromethyl)thio]-
• CAS No: 85288-78-4
• MF: C₈H₄F₄OS
• MW: 224.175374984741
• MDL: MFCD29066012
• CID: 4236435
• PubChem ID: 17993806
• Update Time: 2025-10-28

Benzoyl fluoride, 4-[(trifluoromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoyl fluoride, 4-[(trifluoromethyl)thio]-
• SCHEMBL10740573
• MFCD29066012
• 4-trifluoromethylmercaptobenzoyl fluoride
• 85288-78-4
• 4-(Trifluoromethylthio)benzoyl fluoride
• 4-(Trifluoromethylthio)benzoyl fluoride, 99%
• 4-(trifluoromethylsulfanyl)benzoyl fluoride

• MDL： MFCD29066012
• Inchi： 1S/C8H4F4OS/c9-7(13)5-1-3-6(4-2-5)14-8(10,11)12/h1-4H
• InChI Key： LXNIQPSLYQSHOR-UHFFFAOYSA-N
• SMILES： C(F)(=O)C1=CC=C(SC(F)(F)F)C=C1

Computed Properties

• Exact Mass: 223.99189857Da
• Monoisotopic Mass: 223.99189857Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.4Ų

Additional information on Benzoyl fluoride, 4-[(trifluoromethyl)thio]-

Benzoyl fluoride, 4-[(trifluoromethyl)thio]- (CAS No. 85288-78-4): A Comprehensive Overview

The compound Benzoyl fluoride, 4-[(trifluoromethyl)thio]- (CAS No. 85288-78-4) is a specialized chemical entity that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, characterized by its unique structural features, plays a pivotal role in the development of novel agrochemicals and pharmaceuticals. Its molecular structure, incorporating a trifluoromethylthio group, imparts distinct reactivity and stability, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for high-performance chemicals with specific functional groups has surged, particularly in the pharmaceutical industry. The Benzoyl fluoride, 4-[(trifluoromethyl)thio]- compound stands out due to its ability to serve as a versatile building block in the synthesis of complex molecules. The presence of the trifluoromethylthio moiety enhances its utility in various chemical transformations, including nucleophilic substitution and metal-catalyzed reactions.

The CAS No. 85288-78-4 identifier ensures precise classification and tracking of this compound within regulatory and industrial frameworks. Its application extends beyond academic research, finding practical use in industrial settings where precision and efficiency are paramount. The compound's reactivity profile allows for the creation of derivatives with tailored properties, which are essential for developing innovative solutions in drug discovery and material science.

Recent advancements in synthetic methodologies have highlighted the importance of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures often enhances metabolic stability and binding affinity to biological targets. The Benzoyl fluoride, 4-[(trifluoromethyl)thio]- compound exemplifies this trend by providing a synthetic route to access fluorinated heterocycles, which are known for their pharmacological activity.

The role of the trifluoromethylthio group in influencing the electronic properties of adjacent functional groups has been extensively studied. This group not only affects the reactivity of the molecule but also contributes to its overall stability under various conditions. Such characteristics make it an attractive candidate for further exploration in both academic and industrial research settings.

In the context of drug development, the ability to introduce specific functional groups with high regioselectivity is crucial. The Benzoyl fluoride, 4-[(trifluoromethyl)thio]- compound offers a pathway to achieve this by serving as a precursor for more complex structures. Researchers have leveraged its reactivity to synthesize novel intermediates that exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

The chemical industry has also recognized the potential of this compound in developing advanced materials with unique properties. For instance, fluorinated compounds are increasingly used in the creation of polymers that exhibit enhanced durability and resistance to environmental factors. The structural versatility of Benzoyl fluoride, 4-[(trifluoromethyl)thio]- makes it a valuable asset in this domain.

Ongoing research continues to uncover new applications for this compound across various disciplines. The integration of computational chemistry and machine learning techniques has further accelerated the discovery process by predicting novel reaction pathways and optimizing synthetic routes. This interdisciplinary approach underscores the importance of collaboration between chemists, biologists, and computer scientists in harnessing the full potential of such chemical entities.

The safety and handling protocols for Benzoyl fluoride, 4-[(trifluoromethyl)thio]- are designed to ensure that researchers can work with it effectively while minimizing risks. Standard laboratory practices recommend proper ventilation, personal protective equipment (PPE), and adherence to waste disposal guidelines. These measures are essential for maintaining a safe working environment and complying with regulatory standards.

In conclusion, the compound Benzoyl fluoride, 4-[(trifluoromethyl)thio]- (CAS No. 85288-78-4) represents a significant advancement in synthetic chemistry with far-reaching implications for pharmaceuticals and materials science. Its unique structural features and reactivity profile make it an indispensable tool for researchers seeking to develop innovative solutions across multiple industries.